Cas no 1260665-09-5 (1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1260665-09-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD18250432
• CID: 2193960
• PubChem ID: 72213311
• Update Time: 2025-10-29

1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid
• CS-W020488
• AS-48420
• 1-(tert-Butyl)-1H-1,2,3-triazole-4-carboxylicacid
• EN300-176982
• F30856
• MFCD18250432
• AB72982
• SCHEMBL14234540
• DB-363784
• 1-(t-Butyl)-1H-1,2,3-triazole-4-carboxylic acid
• Z1255367954
• AKOS023362674
• 1260665-09-5
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(1,1-dimethylethyl)-
• 1-tert-butyltriazole-4-carboxylic acid
• SY161555
• 1-(tert-Butyl)-1H-1,2,3-triazole-4-carboxylic acid
• KAC66509

• MDL： MFCD18250432
• Inchi： 1S/C7H11N3O2/c1-7(2,3)10-4-5(6(11)12)8-9-10/h4H,1-3H3,(H,11,12)
• InChI Key： MNFXHDKCPWMRCJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C(C)(C)C)N=N1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Application of 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1260665-09-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1260665-09-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a triazole core with a carboxylic acid functionality, serves as a crucial building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, antimicrobial agents, and targeted therapeutics, making it a focal point for innovative research.

One of the most notable applications of 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid is its incorporation into click chemistry-based drug design strategies. Researchers have utilized its triazole moiety to facilitate efficient and selective conjugation with various biomolecules, enabling the development of novel drug candidates with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, showcasing its ability to improve binding affinity and selectivity towards target proteins.

In addition to its role in drug design, this compound has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential antibacterial agents against multidrug-resistant strains. The study revealed that modifications to the tert-butyl group and carboxylic acid functionality could significantly enhance antimicrobial activity, providing a foundation for the development of next-generation antibiotics.

Furthermore, 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid has been employed in the development of targeted cancer therapies. A 2024 preclinical study highlighted its use in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The compound's ability to act as a scaffold for functional group diversification has enabled researchers to fine-tune molecular interactions, leading to improved therapeutic efficacy and reduced off-target effects.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties for clinical applications. Recent computational studies have focused on predicting its metabolic stability and toxicity profiles, providing valuable insights for future drug development efforts. As research continues to uncover the full potential of 1-Tert-butyl-1h-1,2,3-triazole-4-carboxylic acid, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.